Cas no 890643-81-9 (1-{4-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy-3-methoxyphenyl}ethan-1-one)

1-{4-[3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy]-3-methoxyphenyl}ethan-1-one is a specialized brominated pyrazole derivative with a methoxyphenyl ketone functional group. Its molecular structure, featuring a hydroxypropoxy linker, enhances solubility and reactivity, making it suitable for applications in pharmaceutical intermediates and organic synthesis. The presence of bromine and methyl groups offers selective reactivity for cross-coupling reactions, while the methoxy and ketone functionalities provide versatility in further derivatization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced lipophilicity and structural rigidity. High purity and stability under standard conditions ensure reliable performance in research and industrial settings.
1-{4-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy-3-methoxyphenyl}ethan-1-one structure
890643-81-9 structure
Product Name:1-{4-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy-3-methoxyphenyl}ethan-1-one
CAS No:890643-81-9
MF:C17H21BrN2O4
MW:397.263643980026
CID:6177667
PubChem ID:2946580
Update Time:2025-10-11

1-{4-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy-3-methoxyphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{4-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy-3-methoxyphenyl}ethan-1-one
    • 890643-81-9
    • DTXSID101323103
    • HMS2815E24
    • CBKinase1_004218
    • 1-[4-[3-(4-bromo-3,5-dimethylpyrazol-1-yl)-2-hydroxypropoxy]-3-methoxyphenyl]ethanone
    • 1-{4-[3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy]-3-methoxyphenyl}ethanone
    • Z274555112
    • AKOS016316644
    • SMR000477613
    • F1757-0012
    • MLS001180718
    • AKOS002242685
    • BRD-A83345404-001-01-6
    • CBKinase1_016618
    • SR-01000269053-1
    • 1-(4-(3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy)-3-methoxyphenyl)ethanone
    • CHEMBL1313652
    • SR-01000269053
    • Inchi: 1S/C17H21BrN2O4/c1-10-17(18)11(2)20(19-10)8-14(22)9-24-15-6-5-13(12(3)21)7-16(15)23-4/h5-7,14,22H,8-9H2,1-4H3
    • InChI Key: PIAPEILCXSUDKS-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=NN(C=1C)CC(COC1C=CC(C(C)=O)=CC=1OC)O

Computed Properties

  • Exact Mass: 396.06847g/mol
  • Monoisotopic Mass: 396.06847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 73.6Ų

1-{4-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy-3-methoxyphenyl}ethan-1-one Pricemore >>

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1-{4-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy-3-methoxyphenyl}ethan-1-one Related Literature

Additional information on 1-{4-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-hydroxypropoxy-3-methoxyphenyl}ethan-1-one

Compound CAS No 890643-81-9: 1-{4-[3-(4-Bromo-3,5-Dimethyl-1H-Pyrazol-1-Yl)-2-Hydroxypropoxy]-3-Methoxyphenyl}Ethane-1-One

The compound with CAS number 890643-81-9, named 1-{4-[3-(4-Bromo-3,5-Dimethyl-1H-Pyrazol-1-Yl)-2-Hydroxypropoxy]-3-Methoxyphenyl}Ethane-1-One, is a complex organic molecule with a unique structure and potential applications in various fields. This compound has been the subject of recent research, particularly in the areas of medicinal chemistry and material science.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted with bromine and methyl groups at positions 4, 3, and 5, respectively. This substitution pattern is significant as it influences the electronic properties and reactivity of the molecule. The presence of hydroxyl and methoxy groups further adds to the complexity and functionality of the compound.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials, such as organic semiconductors and functional polymers. Its unique electronic properties make it a candidate for applications in optoelectronic devices, where materials with tailored electronic characteristics are highly sought after.

In addition to its material science applications, this compound has also been explored for its potential in medicinal chemistry. The pyrazole moiety is known for its bioactivity, and the substitution pattern in this compound may confer specific pharmacological properties. Researchers are investigating its role as a lead compound in drug discovery programs targeting various therapeutic areas.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From an environmental perspective, understanding the fate and behavior of this compound in various ecosystems is crucial. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. These findings will be instrumental in guiding its safe use and disposal.

In conclusion, CAS No 890643-81-9 represents a promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent research advancements, positions it as a valuable asset in both academic and industrial settings.

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